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For Researchers, Scientists, and Drug Development Professionals

Abstract

Pyridin-2-ylmethanamine, a versatile heterocyclic amine, serves as a crucial building block in
the synthesis of a wide array of chemical entities, from pharmaceutical agents to complex
coordination compounds. This technical guide provides an in-depth look at its core molecular
properties and illustrates its pivotal role in synthetic chemistry. Detailed data is presented in a
structured format for clarity and ease of comparison, alongside a diagrammatic representation
of its synthetic utility.

Core Molecular Data

The fundamental molecular characteristics of pyridin-2-ylmethanamine are summarized
below. These values are essential for stoichiometric calculations, analytical characterization,
and experimental design.

Property Value Citations
Molecular Formula CeHsN2 [11[2][3][4]
Molecular Weight 108.14 g/mol [11[3]
IUPAC Name pyridin-2-ylmethanamine [2][5]
CAS Number 3731-51-9 [1112][3]
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Synthetic Applications and Methodologies

Pyridin-2-yImethanamine is a valuable reagent in organic synthesis, primarily utilized as a
precursor and a ligand.[2][5] Its utility sStems from the reactive primary amine group and the
coordinating pyridine ring.

Role as a Synthetic Building Block

The compound is a key starting material in the synthesis of more complex molecules, including
pharmaceuticals and agrochemicals.[2][3] For instance, it is employed in the preparation of
PPD analogues and 5-nitro-2-furancarboxylamides, the latter of which have shown potent
trypanocidal activity.

Utility in Coordination Chemistry

Functioning as a common bidentate ligand, pyridin-2-ylmethanamine readily forms
complexes with various transition metals.[2][5] It also serves as a precursor for the synthesis of
more elaborate multidentate ligands, such as tris(2-pyridylmethyl)amine.[5] This coordinating
ability is fundamental to its application in catalysis and the development of novel materials.

Experimental Workflow: Synthesis of Bioactive
Compounds

The following diagram illustrates a generalized workflow for the utilization of pyridin-2-
ylmethanamine in the synthesis of target bioactive compounds and coordination complexes.
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Caption: Synthetic pathways originating from pyridin-2-ylmethanamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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